Cas no 1999145-46-8 (methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate)

• Product Name: methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate
• CAS No: 1999145-46-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5941547
• PubChem ID: 165741932
• Update Time: 2025-06-11

methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate
• EN300-1140783
• methyl 2-amino-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]butanoate
• 1999145-46-8

• Inchi： 1S/C11H19N3O2/c1-7(2)9-5-13-14(6-9)8(3)10(12)11(15)16-4/h5-8,10H,12H2,1-4H3
• InChI Key： UMXRRGMKUQNLNV-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C=C(C=N1)C(C)C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate

Introduction to Methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate (CAS No. 1999145-46-8)

Methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate, identified by its CAS number 1999145-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a propanyl substituent, and a butanoate moiety, contribute to its unique chemical properties and reactivity.

The< strong>pyrazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in Methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate enhances its potential as a lead compound in drug discovery. The< strong>propan-2-yl group introduces a hydrophobic region, which can influence the compound's solubility and interaction with biological targets, while the< strong>butanoate moiety adds a polar functional group that may enhance binding affinity to specific receptors.

In recent years, there has been a growing interest in developing novel compounds based on pyrazole scaffolds due to their structural versatility and biological efficacy. Methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit< strong>anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases. Additionally, its< strong>anticancer potential has been explored in several preclinical studies, where it showed promising activity against certain cancer cell lines.

The synthesis of Methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ylbutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The< strong>amino group in the molecule can participate in various chemical transformations, including condensation reactions with carboxylic acids or derivatives to form amides. The< strong>propanyl substituent can also undergo functionalization reactions, such as oxidation or reduction, to introduce additional diversity into the molecular structure. These synthetic strategies allow for the creation of analogs with tailored properties for specific applications.

The pharmacokinetic profile of Methyl 2-amino-3-4-(propan-2-yl)-1H-pyrazol-1-ybutanoate is an important consideration in its development as a potential drug candidate. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) properties. Initial findings indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Further research is needed to optimize its pharmacokinetic properties and assess its bioavailability and metabolic stability.

In conclusion, Methyl 2-amino--3--4-(propan--2--yl)--1H--pyrazol--1--ybutanoate (CAS No. 1999145--46--8) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents. Ongoing studies are focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its pharmacokinetic properties. As research continues to uncover new applications for this compound, it holds promise as a valuable tool in the development of innovative treatments for various diseases.